Cas no 16474-43-4 (Tert-Butyl Pivalate)

• Product Name: Tert-Butyl Pivalate
• CAS No: 16474-43-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD01861974
• CID: 50427
• PubChem ID: 519272
• Update Time: 2025-10-30

Tert-Butyl Pivalate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl trimethylacetate
• Propanoic acid, 2,2-dimethyl, 1,1-dimethylethyl ester
• T-BUTYL PIVALATE
• TERT-BUTYL PIVALATE
• tert-butyl 2,2-dimethylpropanoate
• 1,1-dimethylethyl 2,2-dimethylpropanoate
• 2,2-dimethylpropionic acid tert-butyl ester
• pivalic acid tert-butyl ester
• t-Bu-COO-t-Bu
• t-butyloxypivalate
• tert-Butyl trimethyl
• tert-Butyl trimethylacetatetert-Butyl pivalate
• tert-Butyl trimethylacetate,98%
• tert-butylpivalate
• BS-21652
• propanoic acid, 2,2-dimethyl-, 1,1-dimethylethyl ester
• MFCD01861974
• 2,2-dimethyl-propionic acid tert-butyl ester
• FT-0655056
• A810590
• InChI=1/C9H18O2/c1-8(2,3)7(10)11-9(4,5)6/h1-6H
• SCHEMBL307610
• DTXSID60333947
• di-tert-butylcarboxylic acid
• AKOS009158013
• 16474-43-4
• J-524823
• 2,2-dimethylpropanoic acid tert-butyl ester
• G78473
• Tert-Butyl Pivalate

• MDL： MFCD01861974
• Inchi： 1S/C9H18O2/c1-8(2,3)7(10)11-9(4,5)6/h1-6H3
• InChI Key： VXHFNALHLRWIIU-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 0.813
• Boiling Point: 134-135 ºC
• Flash Point: >62°(144°F)
• Refractive Index: 1.391-1.393
• PSA: 26.30000
• LogP: 2.37420
• Solubility: Not available
• Vapor Pressure: 5.7±0.3 mmHg at 25°C

Tert-Butyl Pivalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl Pivalate

Tert-Butyl Pivalate (CAS No. 16474-43-4): A Versatile Compound in Modern Chemical and Pharmaceutical Applications

Tert-Butyl Pivalate, with the chemical formula C₈H₁₄O₂ and a CAS number of 16474-43-4, is a widely recognized ester compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique structural properties, exhibits a broad spectrum of applications that make it indispensable in both industrial and academic settings.

The molecular structure of Tert-Butyl Pivalate consists of a pivaloyl group attached to a tertiary butyl group, which contributes to its high stability and reactivity. This structural configuration makes it an excellent solvent and intermediate in various chemical reactions. Its low toxicity and high boiling point further enhance its utility as a reaction medium in organic synthesis, particularly in the preparation of complex molecules such as pharmaceuticals and specialty chemicals.

In recent years, Tert-Butyl Pivalate has been extensively studied for its role in pharmaceutical synthesis. One of the most notable applications is its use as a protecting group for carboxylic acids in peptide coupling reactions. The tertiary butyl group provides stability to the carboxylate moiety, preventing unwanted side reactions that could compromise the integrity of the peptide backbone. This application has been particularly valuable in the development of peptide-based therapeutics, where precision and yield are critical.

Moreover, Tert-Butyl Pivalate has found utility in the synthesis of active pharmaceutical ingredients (APIs). Its ability to act as a mild acid catalyst in certain reactions has made it a preferred choice for researchers working on drug discovery. For instance, it has been employed in the resolution of racemic mixtures, where its selective interaction with specific enantiomers helps in achieving high enantiomeric purity. This capability is crucial for ensuring the efficacy and safety of pharmaceutical products.

The compound's role as an additive in polymer chemistry is another area where it has made significant contributions. Tert-Butyl Pivalate is used as a plasticizer and stabilizer in various polymer matrices, enhancing their mechanical properties and thermal stability. This application is particularly relevant in the production of high-performance plastics used in automotive and aerospace industries, where durability and resistance to environmental stressors are paramount.

Recent advancements in green chemistry have also highlighted the importance of Tert-Butyl Pivalate as an eco-friendly solvent alternative. Its biodegradability and low environmental impact make it an attractive choice for sustainable chemical processes. Researchers are exploring its use in enzymatic catalysis and microwave-assisted organic synthesis, where its properties facilitate efficient reaction conditions with minimal waste generation.

In addition to its synthetic applications, Tert-Butyl Pivalate has shown promise in the field of agrochemicals. It serves as an effective carrier for active ingredients in pesticides and herbicides, improving their absorption and distribution within plant tissues. This property enhances the overall efficacy of these agrochemicals, contributing to higher crop yields and improved agricultural productivity.

The compound's versatility extends to its use as a flavoring agent in the food industry. While not directly consumed, Tert-Butyl Pivalate is used to enhance the aroma profile of various food products without imparting any toxic effects. Its ability to mask undesirable odors while amplifying desirable flavors makes it a valuable tool for food scientists seeking to improve consumer palatability.

The safety profile of Tert-Butyl Pivalate is another critical aspect that underscores its widespread acceptance. Extensive toxicological studies have demonstrated its low acute toxicity when handled under appropriate conditions. However, like any chemical compound, proper handling precautions must be observed to ensure worker safety and environmental protection.

In conclusion, Tert-Butyl Pivalate (CAS No. 16474-43-4) stands out as a multifaceted compound with diverse applications across multiple industries. Its role in pharmaceutical synthesis, polymer chemistry, green chemistry, agrochemicals, and food science underscores its importance as a versatile chemical intermediate. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its position as an essential component in modern chemical innovation.